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Compound of Interest

Compound Name: Morpholin-3-one

Cat. No.: B089469 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Morpholin-3-one, including detailed operational and disposal plans to

foster a culture of safety and build unwavering trust in your laboratory practices.

Operational Plan: Handling Morpholin-3-one with
Precision and Care
Adherence to a strict operational protocol is critical when working with Morpholin-3-one to

minimize exposure and ensure safety.

1. Engineering Controls and Preparation:

Always handle Morpholin-3-one in a well-ventilated area.[1][2]

The use of a chemical fume hood is strongly recommended to keep airborne concentrations

low.[1]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.

Before beginning work, inspect all personal protective equipment (PPE) for any signs of

damage or wear.[2][3]
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2. Donning Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves.[1][2] Nitrile or neoprene gloves are

suitable choices. Always inspect gloves for tears or punctures before use.[3]

Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side

protection are mandatory.[1] In situations with a higher risk of splashing, a face shield should

be worn in addition to goggles.[1]

Skin and Body Protection: A laboratory coat is the minimum requirement.[1] For more

extensive handling, impervious clothing and an apron may be necessary.[4] Ensure footwear

is close-toed.[1]

Respiratory Protection: If engineering controls are insufficient or during activities that may

generate dust or aerosols, a NIOSH- or CEN-certified respirator is required.[1][3]

3. Handling the Compound:

Avoid all direct contact with the skin, eyes, and clothing.[1][3]

Do not breathe in fumes, dust, or vapors.[1][5]

Refrain from eating, drinking, or smoking in the handling area.[1][2][5]

Use non-sparking tools and take measures to prevent electrostatic discharge.[2]

Keep the container tightly closed when not in use.[1][2]

4. Doffing Personal Protective Equipment (PPE):

Remove gloves first, using a technique that avoids skin contact with the outer surface of the

glove.[3]

Remove the lab coat, turning it inside out to contain any potential contamination.

Remove eye and face protection last.
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Wash hands thoroughly with soap and water immediately after handling the compound and

removing PPE.[1][3]

Emergency Procedures: Swift and Informed Action
In the event of an exposure, immediate and appropriate action is crucial.

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2]

Remove contaminated clothing and wash it before reuse.[2][6] If skin irritation occurs, seek

medical attention.[2][6]

Eye Contact: Rinse cautiously with water for several minutes.[1][2] If present and easy to do,

remove contact lenses. Continue rinsing.[1][2] Seek immediate medical attention.[5]

Inhalation: Move the individual to fresh air and keep them in a position comfortable for

breathing.[1][2] If the person feels unwell, call a poison center or doctor.[1][5]

Ingestion: Rinse the mouth with water.[2] Do NOT induce vomiting.[7] Call a poison center or

doctor if you feel unwell.[2][5]

Disposal Plan: Responsible Management of
Chemical Waste
Proper disposal of Morpholin-3-one and contaminated materials is a critical component of

laboratory safety and environmental responsibility.

Waste Collection: Collect waste Morpholin-3-one and any materials that have come into

contact with it (e.g., gloves, absorbent pads) in a designated, properly labeled, and sealed

container.[1]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in

accordance with applicable laws and good laboratory practices.[3]

Regulatory Compliance: All disposal procedures must adhere to local, state, and federal

regulations for hazardous waste.[1][2] Do not allow the product to enter drains, waterways,

or soil.[1] Consult your institution's environmental health and safety (EHS) department for

specific guidance on chemical waste disposal.
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Quantitative Safety Data for Morpholin-3-one
For quick reference, the following table summarizes key quantitative safety information.

Hazard Classification &
Precautionary Statements

Data/Statement Reference

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation.

[6]

H302: Harmful if swallowed.

H317: May cause an allergic

skin reaction. H318: Causes

serious eye damage.

[8]

Precautionary Statements

(Prevention)

P264: Wash skin thoroughly

after handling.
[1][6]

P271: Use only outdoors or in

a well-ventilated area.
[1][2]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[1][2][6]

Precautionary Statements

(Response)

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

[1][2]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1][2]

P304+P340: IF INHALED:

Remove to fresh air and keep

at rest in a position

comfortable for breathing.

[1][2]
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Visualizing the Safety Workflow
To provide a clear, at-a-glance understanding of the safety and disposal workflow for

Morpholin-3-one, the following diagram illustrates the key procedural steps.
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Safety Workflow for Handling Morpholin-3-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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